Cas no 84371-70-0 (2-(2-cyclohexylphenoxy)-Benzenamine)

• Product name: 2-(2-cyclohexylphenoxy)-Benzenamine
• CAS No: 84371-70-0
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 707223
• PubChem ID: 19830591

2-(2-cyclohexylphenoxy)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(2-cyclohexylphenoxy)-
• Benzenamine,2-(2-cyclohexyl phenoxy)-
• 2-Amino-2'-cyclohexyl diphenyl ether
• SCHEMBL4649864
• 84371-70-0
• 2-(2-cyclohexylphenoxy)aniline
• 2-(2-cyclohexylphenoxy)-Benzenamine

• Inchi： 1S/C18H21NO/c19-16-11-5-7-13-18(16)20-17-12-6-4-10-15(17)14-8-2-1-3-9-14/h4-7,10-14H,1-3,8-9,19H2
• InChI Key： NUOZLCIMDJXRQG-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C2=CC=CC=C2OC3=CC=CC=C3N

Computed Properties

• Exact Mass: 267.162
• Monoisotopic Mass: 267.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 35.2A^2